Cas no 119647-84-6 (1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester)

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester structure
119647-84-6 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
CAS No:119647-84-6
Molecular Formula:C14H13NO3
Molecular Weight:243.257923841476
MDL:MFCD27956075
CID:1208651
PubChem ID:57435080

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester
    • ethyl 4-benzoyl-1H-pyrrole-2-carboxylate
    • ethyl 4-benzoylpyrrole-2-carboxylate
    • AMY42501
    • 119647-84-6
    • ethyl4-benzoyl-1H-pyrrole-2-carboxylate
    • DB-370386
    • SCHEMBL1149883
    • F53804
    • MDL: MFCD27956075
    • InChIKey: AKGPFUFYYZPTQT-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H13NO3/c1-2-18-14(17)12-8-11(9-15-12)13(16)10-6-4-3-5-7-10/h3-9,15H,2H2,1H3
    • SMILES: CCOC(=O)C1=CC(=CN1)C(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 243.09
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 243.09
  • Heavy Atom Count: 18
  • Complexity: 310
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59.2A^2

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
eNovation Chemicals LLC
Y0996186-10g
ethyl 4-benzoyl-1H-pyrrole-2-carboxylate
119647-84-6 95%
10g
$1300 2022-06-10
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13858-5g
ethyl 4-benzoyl-1H-pyrrole-2-carboxylate
119647-84-6 95%
5g
$1988 2023-09-07

1H-Pyrrole-2-carboxylic acid, 4-benzoyl-, ethyl ester Suppliers

Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier Audited Supplier
(CAS:119647-84-6)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com

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